Cas no 120739-93-7 (Pyridine, 3-(chloromethyl)-2-(methylthio)-)

Pyridine, 3-(chloromethyl)-2-(methylthio)- structure
120739-93-7 structure
Product Name:Pyridine, 3-(chloromethyl)-2-(methylthio)-
CAS No:120739-93-7
MF:C7H8ClNS
MW:173.663119316101
CID:1211389
Update Time:2024-08-04

Pyridine, 3-(chloromethyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 3-(chloromethyl)-2-(methylthio)-
    • 3-(chloromethyl)-2-(methylthio)pyridine
    • Inchi: 1S/C7H8ClNS/c1-10-7-6(5-8)3-2-4-9-7/h2-4H,5H2,1H3
    • InChI Key: JQTLUEKUKXVCMV-UHFFFAOYSA-N
    • SMILES: C1(SC)=NC=CC=C1CCl

Computed Properties

  • Exact Mass: 173.00674
  • Monoisotopic Mass: 173.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 99.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.2A^2

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Predicted)
  • Boiling Point: 283.3±30.0 °C(Predicted)
  • PSA: 12.89
  • pka: 2.85±0.10(Predicted)

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